Cas no 349134-77-6 (1-(3,5-Dimethoxybenzoyl)piperidine)
1-(3,5-Dimethoxybenzoyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-Dimethoxybenzoyl)piperidine
-
- Inchi: 1S/C14H19NO3/c1-17-12-8-11(9-13(10-12)18-2)14(16)15-6-4-3-5-7-15/h8-10H,3-7H2,1-2H3
- InChI Key: LEMXDLQLWUZGTQ-UHFFFAOYSA-N
- SMILES: C1=C(C=C(C=C1OC)OC)C(N1CCCCC1)=O
1-(3,5-Dimethoxybenzoyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR023SZ4-1g |
(3,5-Dimethoxyphenyl)(piperidin-1-yl)methanone |
349134-77-6 | 95% | 1g |
$800.00 | 2025-02-13 | |
| Aaron | AR023SZ4-250mg |
(3,5-Dimethoxyphenyl)(piperidin-1-yl)methanone |
349134-77-6 | 95% | 250mg |
$500.00 | 2025-02-13 | |
| abcr | AB608781-5g |
(3,5-Dimethoxyphenyl)(piperidin-1-yl)methanone; . |
349134-77-6 | 5g |
€297.10 | 2024-07-19 | ||
| abcr | AB608781-10g |
(3,5-Dimethoxyphenyl)(piperidin-1-yl)methanone; . |
349134-77-6 | 10g |
€467.20 | 2024-07-19 | ||
| abcr | AB608781-25g |
(3,5-Dimethoxyphenyl)(piperidin-1-yl)methanone; . |
349134-77-6 | 25g |
€867.00 | 2024-07-19 |
1-(3,5-Dimethoxybenzoyl)piperidine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-(3,5-Dimethoxybenzoyl)piperidine
Introduction to 1-(3,5-Dimethoxybenzoyl)piperidine (CAS No. 349134-77-6)
1-(3,5-Dimethoxybenzoyl)piperidine, with the CAS number 349134-77-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 3,5-dimethoxybenzoyl group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.
The chemical structure of 1-(3,5-Dimethoxybenzoyl)piperidine can be represented as C15H21NO4. The piperidine ring, a six-membered heterocyclic amine, is a common structural motif in many biologically active compounds. The 3,5-dimethoxybenzoyl group, on the other hand, introduces additional functional groups that can enhance the compound's interactions with biological targets. The combination of these structural elements results in a molecule with a molecular weight of approximately 283.33 g/mol.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1-(3,5-Dimethoxybenzoyl)piperidine. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 1-(3,5-Dimethoxybenzoyl)piperidine has also been investigated for its potential neuroprotective properties. Research has demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 1-(3,5-Dimethoxybenzoyl)piperidine may have therapeutic potential in the management of these debilitating conditions.
The pharmacokinetic profile of 1-(3,5-Dimethoxybenzoyl)piperidine is another important aspect that has been studied. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, which are essential for its development as an oral therapeutic agent. Additionally, its low toxicity profile and lack of significant side effects make it an attractive candidate for further clinical evaluation.
In the context of drug discovery and development, 1-(3,5-Dimethoxybenzoyl)piperidine has been used as a lead compound for the design and synthesis of novel derivatives with enhanced biological activities. Structure-activity relationship (SAR) studies have identified key structural modifications that can improve the potency and selectivity of this compound against specific biological targets. These efforts have led to the identification of several promising analogs that are currently being evaluated in preclinical studies.
The safety profile of 1-(3,5-Dimethoxybenzoyl)piperidine has also been extensively evaluated. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings provide a strong foundation for its further development as a potential therapeutic agent.
In conclusion, 1-(3,5-Dimethoxybenzoyl)piperidine (CAS No. 349134-77-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical use.
349134-77-6 (1-(3,5-Dimethoxybenzoyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)